BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes & Protocols: Affinity Labeling
of Active Caspase-3 using Biotin-DEVD-FMK

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Biotin-DEVD-FMK
Cat. No.: B1574936
Get Quote
\ J

Introduction: The Critical Role of Caspase-3 in
Apoptosis and the Principle of Affinity Labeling

Caspase-3 is a critical executioner caspase in the intricate cellular process of apoptosis, or
programmed cell death.[1][2][3] Its activation marks a key point of no return in the apoptotic
cascade.[2] Caspases exist as inactive zymogens (procaspases) and are activated through
proteolytic cleavage by initiator caspases, such as caspase-8 and caspase-9, in response to
either extrinsic or intrinsic apoptotic signals.[1][2][4] Once activated, caspase-3 proceeds to
cleave a host of cellular substrates, leading to the characteristic morphological and biochemical
hallmarks of apoptosis.[3] Given its central role, the detection of active caspase-3 is a reliable
indicator of apoptosis in experimental systems.

Affinity labeling is a powerful technique to identify and quantify the activity of specific enzymes
within a complex biological sample. This method utilizes a reactive probe that specifically and
irreversibly binds to the active site of the target enzyme. For caspase-3, Biotin-DEVD-FMK
serves as an ideal affinity label. This synthetic peptide is designed with three key features:

o DEVD (Asp-Glu-Val-Asp): This tetrapeptide sequence mimics the natural cleavage site
recognized by caspase-3, ensuring high specificity.[1][5]
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» FMK (Fluoromethyl Ketone): This reactive group forms a covalent, irreversible bond with the
cysteine residue in the active site of caspase-3, effectively "trapping" the enzyme.[6][7][8][9]
[10]

 Biotin: This small molecule tag allows for sensitive detection of the labeled caspase-3
through its high-affinity interaction with streptavidin conjugates.[11][12][13]

These application notes provide a comprehensive guide to the principles and protocols for the
affinity labeling of active caspase-3 using Biotin-DEVD-FMK in both in vitro (cell lysates) and
in situ (whole cells) settings.

Mechanism of Action: Irreversible Inhibition and
Labeling

The Biotin-DEVD-FMK probe is a cell-permeable compound that readily enters cells and
interacts with active caspase-3.[11][14][15] The DEVD peptide sequence directs the inhibitor to
the active site of caspase-3. The electrophilic fluoromethyl ketone moiety then reacts with the
nucleophilic thiol group of the cysteine residue within the enzyme's catalytic domain.[7] This
results in the formation of a stable thioether bond, leading to irreversible inhibition and covalent
labeling of the active caspase-3 enzyme.[6][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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